Cas no 13271-58-4 (1,1,1,3,5,7,9,11,11,11-decamethyl-3,5,7,9-tetraphenylhexasiloxane)

• Product Name: 1,1,1,3,5,7,9,11,11,11-decamethyl-3,5,7,9-tetraphenylhexasiloxane
• CAS No: 13271-58-4
• MF: C₃₄H₅₀O₅Si₆
• MW: 707.270815372467
• CID: 1231093
• PubChem ID: 25821
• Update Time: 2025-04-20

1,1,1,3,5,7,9,11,11,11-decamethyl-3,5,7,9-tetraphenylhexasiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,5,7,9,11,11,11-decamethyl-3,5,7,9-tetraphenylhexasiloxane
• benzene, 1,1',1'',1'''-[1,3,5,7-tetramethyl-1,7-bis[(trimethylsilyl)oxy]-1,3,5,7-tetrasiloxanetetrayl]tetrakis-
• trimethyl-[methyl-[methyl-[methyl-(methyl-phenyl-trimethylsilyloxysilyl)oxy-phenylsilyl]oxy-phenylsilyl]oxy-phenylsilyl]oxysilane
• DTXSID80927781
• 13271-58-4
• Hexasiloxane, 1,1,1,3,5,7,9,11,11-decamethyl-3,5,7,9-tetraphenyl-

• Inchi： 1S/C34H50O5Si6/c1-40(2,3)35-42(7,31-23-15-11-16-24-31)37-44(9,33-27-19-13-20-28-33)39-45(10,34-29-21-14-22-30-34)38-43(8,36-41(4,5)6)32-25-17-12-18-26-32/h11-30H,1-10H3
• InChI Key： JSRDTCFCLNVXOS-UHFFFAOYSA-N
• SMILES： [Si](C)(C1C=CC=CC=1)(O[Si](C)(C1C=CC=CC=1)O[Si](C)(C)C)O[Si](C)(C1C=CC=CC=1)O[Si](C)(C1C=CC=CC=1)O[Si](C)(C)C

Computed Properties

• Exact Mass: 706.2274
• Monoisotopic Mass: 706.227384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 14
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.05
• Boiling Point: 576.8°C at 760 mmHg
• Flash Point: 262.2°C
• Refractive Index: 1.532
• PSA: 46.15
• LogP: 6.65600